Cas no 144701-20-2 (FMOC-DL-NLE-OH)

• Product Name: FMOC-DL-NLE-OH
• CAS No: 144701-20-2
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD00237391
• CID: 64876
• PubChem ID: 4292404
• Update Time: 2025-06-16

FMOC-DL-NLE-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-DL-Norleucine
• Fmoc-DL-Nle-OH
• Fmoc-DL-2-aminohexanoic acid
• FMOC-AHX(2)-OH
• FMOC-DL-ACPO(2)-OH
• FMOC-DL-NHCH[CH3(CH2)3]-COOH
• N-Fmoc-DL-norleucine
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
• AKOS009157830
• Z1136512245
• AS-46827
• SY038975
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)hexanoicacid
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)hexanoic acid
• FT-0642756
• Fmoc-dl-nle-oh, AldrichCPR
• N-Fmoc-D-norleucine
• 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)hexanoic acid
• MFCD00155639
• SCHEMBL1044856
• F10638
• CS-0152369
• FT-0629929
• N-Fmoc-L-norleucine
• 144701-20-2
• SY059437
• SY316726
• n-fmoc-aminohexanoic acid
• FT-0741932
• EN300-81087
• MFCD00237391
• Fmoc-L-2-aminohexanoic acid
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic Acid
• (S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)hexanoic acid
• DB-080670
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid
• DB-041128
• Fmoc-D-Nle
• FMOC-DL-NLE-OH

• MDL： MFCD00237391
• Inchi： 1S/C21H23NO4/c1-2-3-12-19(20(23)24)22-21(25)26-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,2-3,12-13H2,1H3,(H,22,25)(H,23,24)
• InChI Key： VCFCFPNRQDANPN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 353.16300
• Monoisotopic Mass: 353.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 565.6±33.0 °C at 760 mmHg
• Flash Point: 295.9±25.4 °C
• PSA: 75.63000
• LogP: 4.55940
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

FMOC-DL-NLE-OH Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on FMOC-DL-NLE-OH

Introduction to FMOC-DL-NLE-OH (CAS No. 144701-20-2)

FMOC-DL-NLE-OH, with the chemical abstracts service (CAS) number 144701-20-2, is a versatile amino acid derivative widely used in the field of peptide synthesis and medicinal chemistry. This compound, known formally as 9-fluorenylmethoxycarbonyl-DL-norleucine, is a protected form of the non-proteinogenic amino acid DL-norleucine (NLE). The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component of this molecule, providing stability and selectivity during synthetic processes.

The structure of FMOC-DL-NLE-OH consists of a central norleucine core with an Fmoc group attached to the amino terminus. This configuration allows for efficient coupling reactions in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of complex peptides and proteins. The Fmoc protecting group is particularly advantageous due to its ease of removal under mild basic conditions, making it a preferred choice for many synthetic chemists.

In recent years, the use of FMOC-DL-NLE-OH has expanded beyond traditional peptide synthesis. Researchers have explored its applications in the development of novel therapeutic agents and biomaterials. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of NLE-containing peptides in modulating protein-protein interactions, which are critical for various biological processes and disease states. The introduction of NLE into these peptides can enhance their stability and bioavailability, making them more effective as therapeutic candidates.

The physicochemical properties of FMOC-DL-NLE-OH are well-documented. It is a white to off-white solid with a molecular weight of 357.41 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols. Additionally, its stability under standard laboratory conditions ensures consistent performance in both research and industrial settings.

The synthesis of FMOC-DL-NLE-OH typically involves the reaction of DL-norleucine with 9-fluorenylmethyl chloroformate (Fmoc-Cl) in the presence of a base such as diisopropylethylamine (DIPEA). This reaction selectively protects the amino group while leaving the carboxyl group free for further functionalization. The resulting product can then be purified using techniques such as column chromatography or recrystallization to obtain high-purity material suitable for downstream applications.

In the context of medicinal chemistry, FMOC-DL-NLE-OH has been utilized in the design and synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but exhibit improved pharmacological properties. These peptidomimetics have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that NLE-containing peptidomimetics could effectively inhibit the activity of specific enzymes involved in cancer progression.

The versatility of FMOC-DL-NLE-OH extends to its use in combinatorial chemistry, where it serves as a building block for high-throughput screening libraries. These libraries are essential for identifying lead compounds with potential therapeutic value. By incorporating NLE into these libraries, researchers can explore a broader chemical space and discover novel bioactive molecules that might not be accessible through traditional approaches.

In addition to its applications in drug discovery, FMOC-DL-NLE-OH has found use in materials science. Peptides containing NLE can be designed to self-assemble into nanostructures with unique properties, such as high mechanical strength and biocompatibility. These nanostructures have potential applications in tissue engineering, drug delivery systems, and biosensors. A recent study published in Nano Letters reported the successful fabrication of NLE-based peptide hydrogels that exhibited excellent biocompatibility and tunable mechanical properties.

The safety profile of FMOC-DL-NLE-OH is another important consideration for its widespread use. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that Fmoc-protected amino acids can release fluorenyl methanol upon deprotection, which may have environmental implications if not properly managed. Therefore, appropriate waste disposal procedures should be implemented to minimize any potential environmental impact.

In conclusion, FMOC-DL-NLE-OH (CAS No. 144701-20-2) is a valuable compound with diverse applications in peptide synthesis, medicinal chemistry, combinatorial chemistry, and materials science. Its unique properties make it an essential tool for researchers working on the development of novel therapeutics and advanced materials. As research continues to advance, it is likely that new applications for this versatile compound will be discovered, further expanding its utility in various scientific fields.